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Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100 Get Quote

Technical Support Center: Thermal Stability of
Barium Chromate (BaCrO₄)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on investigating the thermal stability of Barium
Chromate (BaCrO₄) under various atmospheric conditions.

Data Summary: Thermal Decomposition of Barium
Chromate
The thermal stability of Barium Chromate is highly dependent on the surrounding atmosphere.

The following table summarizes the key quantitative data from thermogravimetric analysis

(TGA) and differential thermal analysis (DTA) studies.
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Atmospheric
Condition

Decomposition
Temperature (°C)

Key Decomposition
Products

Observations

Oxidizing (Air) > 1400[1]
No significant

decomposition

Barium chromate

exhibits high thermal

stability in an oxidizing

atmosphere.[1] Some

older sources report

lower decomposition

temperatures, but

recent studies confirm

its stability up to

1400°C.[1]

Inert (Nitrogen, Argon) Starts > 850 Ba₃(CrO₄)₂, BaCr₂O₄

Decomposition is

accompanied by

oxygen release and

the reduction of

chromium.[1][2] A

color change from

yellow to green is

often observed.[1]

Vacuum
Two-stage

decomposition

BaCr₂O₄,

Ba₃(Cr⁶⁺Cr⁵⁺)₂O₉₋ₓ

The decomposition in

a vacuum is a

complex, multi-step

process involving the

formation of mixed-

valence chromium

compounds.[1]

Reducing (e.g.,

Hydrogen)

Lower than in inert

atmospheres (Specific

temperature not well-

documented)

Reduced Barium and

Chromium oxides

While specific

decomposition

temperatures in a

purely reducing

atmosphere are not

extensively reported,

the presence of a

reducing agent is
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expected to lower the

thermal stability of

BaCrO₄. The

decomposition

involves the reduction

of Cr(VI).[1][2]

Experimental Protocols
A detailed methodology for Thermogravimetric and Differential Thermal Analysis (TGA/DTA) is

crucial for obtaining reliable data.

Protocol: Thermogravimetric/Differential Thermal
Analysis (TGA/DTA)
Objective: To determine the thermal stability and decomposition profile of Barium Chromate
under a specific atmosphere.

Instrumentation: A calibrated thermogravimetric analyzer with simultaneous DTA or DSC

capabilities.

Sample Preparation:

Ensure the Barium Chromate sample is a fine, homogeneous powder to promote uniform

heating.

Accurately weigh 5-10 mg of the sample into a pre-tared alumina or platinum crucible.[3]

Instrument Setup:

Place the sample crucible and an empty reference crucible into the TGA/DTA instrument.[3]

Purge the furnace with the desired atmosphere (e.g., high-purity nitrogen, dry air, or a

reducing gas mixture) at a flow rate of 20-50 mL/min to ensure a controlled environment.[4]

Data Collection:
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Heat the sample from ambient temperature to a final temperature beyond the expected

decomposition point (e.g., 1500°C for analysis in air) at a constant heating rate of 10°C/min.

[3][4]

Continuously record the sample mass (TGA) and the temperature difference between the

sample and the reference (DTA).[3]

Data Analysis:

The TGA curve will plot the percentage of mass loss versus temperature. The onset

temperature of decomposition is determined by the intersection of the baseline with the

tangent of the mass loss curve.[4]

The DTA curve will show endothermic or exothermic peaks corresponding to phase

transitions or decomposition events.

Troubleshooting Guide & FAQs
Q1: My TGA results for BaCrO₄ in air show a mass loss at a much lower temperature than

1400°C. What could be the cause?

A1: There are several potential reasons for this discrepancy:

Sample Impurities: The presence of impurities, such as hydrated species or precursors from

the synthesis process, can lead to mass loss at lower temperatures. Ensure your sample is

pure and anhydrous.

Atmosphere Control: Inadequate purging of the furnace can result in a reactive atmosphere.

Ensure a consistent and sufficient flow of the desired gas.

Instrument Calibration: Verify the temperature and mass calibration of your TGA instrument.

Reaction with Crucible: While unlikely with alumina or platinum, consider the possibility of a

reaction between your sample and the crucible material at high temperatures.

Q2: I observed a color change in my BaCrO₄ sample from yellow to green after heating under

nitrogen. Is this expected?
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A2: Yes, this is a widely reported observation.[1] The color change is associated with the

thermal decomposition of Barium Chromate and the reduction of the chromium ion from Cr(VI)

(yellow) to Cr(III) species (green) as oxygen is released.[1][2]

Q3: The decomposition of BaCrO₄ in a vacuum appears to be a multi-step process in my TGA

data. How do I interpret this?

A3: The decomposition of Barium Chromate in a vacuum is known to be a complex, two-stage

chemical reaction.[1] This will manifest as multiple mass loss steps in your TGA curve. The

intermediate and final products can be a mixture of different barium chromate and chromite

species with chromium in various oxidation states, such as BaCr₂O₄ and Ba₃(Cr⁶⁺Cr⁵⁺)₂O₉₋ₓ.

[1] To identify the specific products at each stage, complementary analytical techniques such

as X-ray diffraction (XRD) of the residues at different temperatures are recommended.

Q4: Can I study the thermal stability of BaCrO₄ in a hydrogen atmosphere? What should I

expect?

A4: Yes, you can perform the analysis in a hydrogen or a hydrogen-containing atmosphere, but

with extreme caution due to the flammability of hydrogen. You should expect the decomposition

to occur at a significantly lower temperature compared to an inert atmosphere. The strong

reducing nature of hydrogen will facilitate the reduction of Cr(VI). The final products are likely to

be a mixture of barium oxide and chromium(III) oxide.
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Sample Preparation

TGA/DTA Analysis

Data Interpretation

Post-Analysis (Optional)

Start: BaCrO₄ Sample

Homogenize Sample (Fine Powder)

Weigh 5-10 mg in Crucible

Instrument Setup

Purge with Desired Atmosphere
(Air, N₂, H₂/Ar)

Heat at 10°C/min

Record Mass Loss (TGA) & Heat Flow (DTA)

Analyze TGA/DTA Curves

Determine Decomposition Temperature & Products

Compare Results Across Atmospheres XRD of Residue

Identify Crystalline Products

Click to download full resolution via product page

Caption: Workflow for Investigating the Thermal Stability of Barium Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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